Cas no 104130-35-0 (IODOBENZENE-13C6)
IODOBENZENE-13C6 structure
Product Name:IODOBENZENE-13C6
CAS No:104130-35-0
MF:C6H5I
MW:209.964302778244
CID:893531
PubChem ID:46781968
Update Time:2025-04-19
IODOBENZENE-13C6 Chemical and Physical Properties
Names and Identifiers
-
- IODOBENZENE-13C6
- iodobenzene
- 1-Iodobenzene-13C6
- Benzene-13C6 Iodide
- Phenyl-13C6 Iodide
- NSC 9244-13C6
- 104130-35-0
- SCHEMBL1331855
- DB-276848
- DTXSID80675977
- Benzene-13C6, iodo- (9CI); Iodobenzene 13C6; Iodobenzene-1,2,3,4,5,6-13C6
- 1-Iodo(~13~C_6_)benzene
- J-001111
- iodo(1,2,3,4,5,6-13C6)cyclohexatriene
- Iodobenzene-13C6, 99 atom % 13C, 99% (CP)
-
- MDL: MFCD00190325
- Inchi: 1S/C6H5I/c7-6-4-2-1-3-5-6/h1-5H/i1+1,2+1,3+1,4+1,5+1,6+1
- InChI Key: SNHMUERNLJLMHN-IDEBNGHGSA-N
- SMILES: I[13C]1[13CH]=[13CH][13CH]=[13CH][13CH]=1
Computed Properties
- Exact Mass: 209.96400
- Monoisotopic Mass: 209.96373g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 46.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.876 g/mL at 25 °C
- Melting Point: -29 °C(lit.)
- Boiling Point: 188 °C(lit.)
- PSA: 0.00000
- LogP: 2.29120
IODOBENZENE-13C6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I689502-10mg |
Iodobenzene-13C6 |
104130-35-0 | 10mg |
$ 800.00 | 2023-09-07 |
IODOBENZENE-13C6 Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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